1-(4-chlorophenyl)-N-[(2-methoxyphenyl)methyl]methanesulfonamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[(2-methoxyphenyl)methyl]methanesulfonamide
• InChI: InChI=1S/C15H16ClNO3S/c1-20-15-5-3-2-4-13(15)10-17-21(18,19)11-12-6-8-14(16)9-7-12/h2-9,17H,10-11H2,1H3
• InChI Key: GDTGKTSSCKUIDW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNS(=O)(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C15H16ClNO3S
• Molecular Weight: 325.8 g/mol

Description

1-(4-chlorophenyl)-N-[(2-methoxyphenyl)methyl]methanesulfonamide is an organic compound that features a sulfonamide group attached to a methanesulfonamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-chlorophenyl)-N-[(2-methoxyphenyl)methyl]methanesulfonamide typically involves the reaction of 4-chlorobenzenesulfonyl chloride with 2-methoxybenzylamine. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of automated systems allows for precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, leading to more efficient and scalable production processes.

Chemical Reactions Analysis

Types of Reactions

1-(4-chlorophenyl)-N-[(2-methoxyphenyl)methyl]methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfonamide group is replaced by other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted sulfonamides.

Scientific Research Applications

1-(4-chlorophenyl)-N-[(2-methoxyphenyl)methyl]methanesulfonamide has several applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory or antimicrobial properties.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-chlorophenyl)-N-[(2-methoxyphenyl)methyl]methanesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity, or it may interact with a receptor, modulating its signaling pathways. The exact mechanism of action depends on the specific biological context and the molecular targets involved.

Comparison with Similar Compounds

Similar Compounds

• 1-(4-chlorobenzyl)-4-(2-methoxybenzyl)piperazine
• 4-[(4-chlorophenyl)sulfonyl]-1-(2-methoxybenzyl)piperazin-1-ium

Uniqueness

1-(4-chlorophenyl)-N-[(2-methoxyphenyl)methyl]methanesulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns, binding affinities, and biological activities, making it a valuable compound for various research and industrial applications.